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Compound of Interest

Compound Name:
M-Hydroxybenzenesulphonyl

chloride

Cat. No.: B1676575 Get Quote

M-Hydroxybenzenesulphonyl Chloride: A
Technical Guide to Hazards and Safety
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards and essential

safety precautions for M-Hydroxybenzenesulphonyl chloride (CAS No. 56157-9-3). The

information is intended to equip researchers, scientists, and professionals in drug development

with the necessary knowledge to handle this compound safely in a laboratory setting.

Quantitative Hazard and Property Data
A thorough understanding of the physicochemical properties of a compound is fundamental to

its safe handling. The following table summarizes the key quantitative data for M-
Hydroxybenzenesulphonyl chloride.
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Property Value Source

Molecular Formula C6H5ClO3S PubChem[1]

Molecular Weight 192.62 g/mol PubChem[1]

Boiling Point 340.1°C at 760 mmHg Guidechem[2]

Flash Point 159.5°C Guidechem[2]

XLogP3 1.6 PubChem[1]

GHS Hazard Identification and Classification
M-Hydroxybenzenesulphonyl chloride is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[1]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation[1]

Signal Word: Danger

Hazard Pictograms:

Corrosion (GHS05)

Exclamation Mark (GHS07)

Hazard and Precautionary Relationships
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The following diagram illustrates the logical flow from the inherent hazards of M-
Hydroxybenzenesulphonyl chloride to the mandatory safety precautions that must be

implemented to mitigate risks.

Hazards of M-Hydroxybenzenesulphonyl Chloride

Safety Precautions

H302: Harmful if swallowed

P301+P330+P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting

H314: Causes severe skin burns and eye damage

P280: Wear protective gloves/protective clothing/eye protection/face protection

P303+P361+P353: IF ON SKIN (or hair): Remove/Take off immediately all contaminated clothing. Rinse skin with water/shower

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

H335: May cause respiratory irritation

P260: Do not breathe dust/fume/gas/mist/vapours/spray

P310: Immediately call a POISON CENTER or doctor/physician

Click to download full resolution via product page

Caption: Relationship between hazards and corresponding safety measures.

Experimental Protocols: Safe Handling and Use
Due to the hazardous nature of M-Hydroxybenzenesulphonyl chloride, strict adherence to

safety protocols is mandatory. The following section outlines a general experimental procedure

for a common reaction type involving this compound – the synthesis of a sulfonamide. This
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protocol should be adapted and reviewed based on the specific reactants, stoichiometry, and

reaction conditions of any planned experiment.

General Protocol for Sulfonamide Synthesis
This protocol is a representative example and should be performed in a certified chemical fume

hood with all necessary personal protective equipment.

Materials:

M-Hydroxybenzenesulphonyl chloride

Amine substrate

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Tertiary amine base (e.g., Triethylamine, Pyridine)

Magnetic stirrer and stir bar

Round-bottom flask

Addition funnel

Inert gas supply (Nitrogen or Argon)

Apparatus for quenching and work-up

Procedure:

Reaction Setup: Assemble a dry, inert gas-flushed round-bottom flask equipped with a

magnetic stir bar and an addition funnel.

Reagent Preparation:

Dissolve the amine substrate and the tertiary amine base in the anhydrous aprotic solvent

within the round-bottom flask.
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In a separate, dry container, dissolve the M-Hydroxybenzenesulphonyl chloride in the

same anhydrous solvent.

Reaction Execution:

Cool the solution of the amine and base in an ice bath (0°C).

Slowly add the solution of M-Hydroxybenzenesulphonyl chloride from the addition

funnel to the stirred amine solution over a period of 15-30 minutes.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for the required reaction time (monitoring by TLC or LC-MS is recommended).

Work-up and Purification:

Quench the reaction by the slow addition of water or a saturated aqueous solution of a

mild acid (e.g., ammonium chloride).

Separate the organic layer.

Wash the organic layer sequentially with dilute acid, water, and brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium

sulfate).

Filter off the drying agent and concentrate the solvent in vacuo.

Purify the crude product by a suitable method, such as column chromatography or

recrystallization.

Experimental Workflow with Safety Checkpoints
The following diagram outlines the general workflow for the sulfonamide synthesis described

above, highlighting critical safety checkpoints.
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Preparation

Reaction

Work-up and Purification

Don Personal Protective Equipment (PPE):
- Safety goggles

- Lab coat
- Chemical-resistant gloves

Ensure fume hood is operational

Verify PPE integrity

Assemble and dry glassware under inert atmosphere

Dissolve amine and base in anhydrous solvent

Dissolve M-Hydroxybenzenesulphonyl chloride
in anhydrous solvent

Maintain inert atmosphere

Cool amine solution to 0°C

Slow, dropwise addition of sulfonyl chloride solution

Monitor reaction progress

Control addition rate and temperature

Quench reaction carefully

Perform aqueous work-up

Dry and concentrate organic phase

Purify product

Proper waste disposal

Click to download full resolution via product page

Caption: Experimental workflow for sulfonamide synthesis with safety checkpoints.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1676575?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Spills: Evacuate the area. Wear appropriate personal protective equipment. Absorb the spill

with an inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Storage and Disposal
Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away from

incompatible materials such as strong oxidizing agents, strong bases, and water.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do

not allow it to enter drains or waterways.

This guide is intended to provide a summary of the key hazards and safety precautions for M-
Hydroxybenzenesulphonyl chloride. It is not a substitute for a comprehensive risk

assessment, which should be conducted before any new or modified experimental procedure

involving this compound. Always consult the most up-to-date Safety Data Sheet (SDS) from the

supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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